2-cycloheptyl-N-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)ethyl]acetamide

• IUPAC Name: 2-cycloheptyl-N-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)ethyl]acetamide
• InChI: InChI=1S/C13H21N3O3/c17-12(9-10-5-3-1-2-4-6-10)14-8-7-11-15-13(18)19-16-11/h10H,1-9H2,(H,14,17)(H,15,16,18)
• InChI Key: NMFDIBLCENCSLA-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)CC(=O)NCCC2=NOC(=O)N2
• Molecular Formula: C13H21N3O3
• Molecular Weight: 267.32 g/mol

Description

2-cycloheptyl-N-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)ethyl]acetamide is a chemical compound that has been widely researched for its potential applications in scientific research. This compound is a member of the oxadiazole family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-cycloheptyl-N-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)ethyl]acetamide is not fully understood. However, it has been suggested that this compound may act by inhibiting specific enzymes or signaling pathways in cells, leading to its observed biological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. This compound has also been shown to have antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of using 2-cycloheptyl-N-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)ethyl]acetamide in lab experiments is its potential as a therapeutic agent for various diseases. This compound has also been shown to have good stability and solubility in various solvents. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 2-cycloheptyl-N-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)ethyl]acetamide. One direction is to further investigate its mechanism of action, which could lead to the development of more effective therapeutic agents. Another direction is to explore its potential as a diagnostic tool for various diseases. Additionally, more studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 2-cycloheptyl-N-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)ethyl]acetamide has been achieved using different methods. One of the most common methods involves the reaction of cycloheptylamine with 2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)ethyl chloride in the presence of a base. The resulting product is then acetylated to obtain the final compound. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

2-cycloheptyl-N-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)ethyl]acetamide has been studied for its potential applications in scientific research. It has been shown to have antimicrobial, antitumor, and anti-inflammatory properties. This compound has also been studied for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.